Cas no 1269293-11-9 (1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole)

1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole structure
1269293-11-9 structure
Product Name:1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole
CAS No:1269293-11-9
MF:C13H9N3O2S
MW:271.294461011887
CID:1089298
PubChem ID:56956086
Update Time:2025-04-20

1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole
    • 1-(4-nitrophenyl)-5-thiophen-3-ylpyrazole
    • DTXSID70719011
    • 1269293-11-9
    • AKOS022172649
    • Inchi: 1S/C13H9N3O2S/c17-16(18)12-3-1-11(2-4-12)15-13(5-7-14-15)10-6-8-19-9-10/h1-9H
    • InChI Key: VCXHRQIZKSIXLU-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C1=CC=NN1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 271.04154771g/mol
  • Monoisotopic Mass: 271.04154771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 91.9Ų

1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM188282-1g
1-(4-nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole
1269293-11-9 95%
1g
$436 2024-08-02
Chemenu
CM188282-1g
1-(4-nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole
1269293-11-9 95%
1g
$464 2021-08-05
Alichem
A049002558-1g
1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole
1269293-11-9 95%
1g
409.02 USD 2021-06-01
Ambeed
A137650-1g
1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole
1269293-11-9 95+%
1g
$393.0 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1770509-1g
1-(4-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole
1269293-11-9 98%
1g
¥4126.00 2024-08-09
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd